Cas no 2034242-86-7 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034242-86-7
• MF: C₁₆H₁₉N₃O₅S₂
• MW: 397.469161272049
• CID: 5377126
• Update Time: 2025-05-20

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C16H19N3O5S2/c1-16(22,13-9-11-5-3-4-6-12(11)25-13)10-17-14(20)18-7-8-19(15(18)21)26(2,23)24/h3-6,9,22H,7-8,10H2,1-2H3,(H,17,20)
• InChI Key： ADRVTEMWDLLQJB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCC(C2SC3=CC=CC=C3C=2)(O)C)=O)CCN1S(C)(=O)=O

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide

Comprehensive Guide to N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide (CAS No. 2034242-86-7)

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide (CAS No. 2034242-86-7) is a specialized organic compound with a unique molecular structure that combines a benzothiophene moiety with a methanesulfonyl and imidazolidine framework. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing bioactive molecules targeting various diseases.

The molecular formula of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide reflects its complex architecture, which includes multiple functional groups. The presence of the benzothiophene ring suggests potential interactions with biological targets, while the methanesulfonyl group may enhance solubility and metabolic stability. These features make it a valuable candidate for medicinal chemistry applications, particularly in designing enzyme inhibitors or receptor modulators.

In recent years, the demand for benzothiophene-derived compounds like N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide has surged due to their relevance in treating neurological disorders and inflammatory conditions. The compound's structural similarity to known pharmacophores has led to increased research into its potential therapeutic benefits. Scientists are exploring its use in developing novel drugs for conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain management.

From a synthetic chemistry perspective, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide offers intriguing possibilities. Its imidazolidine core can serve as a scaffold for further modifications, enabling the creation of diverse analogs with tailored properties. Researchers are investigating optimal synthetic routes to produce this compound efficiently, focusing on yield optimization and purity enhancement. Green chemistry principles are also being applied to minimize environmental impact during synthesis.

The physicochemical properties of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide make it suitable for various formulation approaches. Its moderate solubility in organic solvents facilitates purification processes, while its stability under standard laboratory conditions ensures reliable experimental results. These characteristics are crucial for pharmaceutical applications where consistent compound quality is paramount.

Analytical characterization of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm structural integrity and purity, which are essential for research and development purposes. The compound's distinct spectral signatures aid in its identification and quality control.

In the context of drug discovery, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide represents an important building block. Medicinal chemists value its modular structure, which allows for systematic modifications to optimize pharmacological properties. Current studies focus on structure-activity relationships to identify the most promising derivatives for specific therapeutic applications.

The commercial availability of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide (CAS No. 2034242-86-7) has expanded research opportunities in academic and industrial settings. Suppliers typically provide detailed technical specifications, including purity levels and storage recommendations, to support experimental work. The growing market for specialized chemical intermediates has increased the compound's accessibility to researchers worldwide.

Safety considerations for handling N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during manipulation. Material safety data sheets provide comprehensive guidance on handling, storage, and disposal procedures to ensure workplace safety.

Future research directions for N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide include exploring its biological activity profile and potential clinical applications. The compound's unique structural features position it as a promising candidate for further investigation in drug development programs. Collaborative efforts between synthetic chemists, pharmacologists, and formulation scientists are expected to unlock its full potential in addressing unmet medical needs.

The patent landscape surrounding benzothiophene-containing compounds like N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide reflects the pharmaceutical industry's interest in this chemical space. Several patents describe related structures and their therapeutic applications, indicating the compound's relevance in intellectual property development. Researchers should conduct thorough patent searches when considering commercial applications of this molecule.

From a market perspective, the demand for specialized intermediates such as N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide continues to grow. Pharmaceutical companies and contract research organizations seek high-quality building blocks for their drug discovery programs, driving innovation in chemical synthesis and supply chain management. The compound's versatility ensures its continued importance in medicinal chemistry research.

Environmental considerations for N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide production emphasize sustainable practices. Manufacturers are implementing greener synthetic routes and waste reduction strategies to minimize ecological impact. These efforts align with global trends toward environmentally responsible chemical production and support the long-term viability of research involving this compound.

In conclusion, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide (CAS No. 2034242-86-7) represents a valuable chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, combined with growing scientific interest, position it as an important compound in modern drug discovery. As research progresses, this molecule may contribute to the development of novel therapeutic agents addressing various health challenges.